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Compound of Interest

Compound Name: Eupalinolide O

Cat. No.: B15566733 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Eupalinolide O is a sesquiterpene lactone extracted from Eupatorium

lindleyanum DC.[1][2]. It has demonstrated significant anticancer properties, primarily through

the induction of apoptosis and cell cycle arrest in various cancer cell lines, particularly in triple-

negative breast cancer (TNBC)[1][3]. These application notes provide detailed protocols for the

preparation of Eupalinolide O solutions and their application in cell culture experiments, along

with a summary of its biological effects and affected signaling pathways.

Chemical Properties
Property Value Reference

Molecular Formula C₂₂H₂₆O₈ [4]

Molecular Weight 418.44 g/mol [4]

Purity 95%~99% [4]

Appearance White to off-white solid [5]

Botanical Source Eupatorium lindleyanum DC. [1][6]
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Eupalinolide O is sparingly soluble in aqueous solutions but readily soluble in organic solvents

like Dimethyl Sulfoxide (DMSO)[7][8].

Materials:

Eupalinolide O powder

Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Pipettes and sterile tips

Protocol:

Determine the desired stock concentration. A common stock concentration is 10 mM or 100

mM in DMSO. For example, to prepare a 10 mM stock solution:

Weight of Eupalinolide O (mg) = 10 mmol/L * 418.44 g/mol * 1 L = 4.1844 mg for 1 mL of

DMSO.

Dissolve Eupalinolide O in DMSO.

Aseptically weigh the required amount of Eupalinolide O powder and place it in a sterile

tube.

Add the calculated volume of sterile DMSO.

To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath[7]. Ensure

the powder is completely dissolved.

Sterilization. The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. If necessary, the solution can be sterilized by filtering

through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles[7].

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months), protected from light[7].

Preparation of Working Solutions for Cell Culture
Materials:

Eupalinolide O stock solution (in DMSO)

Complete cell culture medium appropriate for the cell line being used.

Protocol:

Thaw the stock solution. Thaw a single aliquot of the Eupalinolide O stock solution at room

temperature.

Dilute the stock solution.

Perform a serial dilution of the stock solution in complete cell culture medium to achieve

the desired final concentrations for your experiment.

Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Ensure the vehicle control (medium

with the same final concentration of DMSO) is included in all experiments.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of 10 mM stock to 999 µL of cell culture medium).

Experimental Data
Cytotoxicity of Eupalinolide O in Breast Cancer Cell
Lines
The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values of

Eupalinolide O in different breast cancer cell lines.
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Cell Line Time (h) IC₅₀ (µM) Reference

MDA-MB-231 (TNBC) 24 10.34 [3]

48 5.85 [3]

72 3.57 [3]

MDA-MB-453 (TNBC) 24 11.47 [3]

48 7.06 [3]

72 3.03 [3]

MDA-MB-468 (TNBC) 72 1.04 [1]

TNBC: Triple-Negative Breast Cancer

Biological Activities and Signaling Pathways
Eupalinolide O exerts its anticancer effects through various mechanisms:

Induction of Apoptosis: Eupalinolide O has been shown to induce apoptosis in triple-

negative breast cancer cells[1][3]. This is often characterized by loss of mitochondrial

membrane potential and activation of caspases[1][2].

Cell Cycle Arrest: Treatment with Eupalinolide O can lead to cell cycle arrest at the G2/M

phase[1][2]. This is associated with the downregulation of key cell cycle regulatory proteins

such as cdc2 and cyclin B1[1].

Modulation of Signaling Pathways:

Akt/p38 MAPK Pathway: Eupalinolide O has been found to regulate the Akt/p38 MAPK

signaling pathway, which is involved in cell survival and apoptosis[3][9]. It can suppress

Akt phosphorylation and upregulate p38 phosphorylation[3].

STAT3 Pathway: Other related Eupalinolides, such as Eupalinolide J, have been shown to

inhibit the STAT3 signaling pathway, which plays a crucial role in cancer cell proliferation

and metastasis[10][11].
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Visualizations
Experimental Workflow for Eupalinolide O Cell Viability
Assay
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Caption: Workflow for assessing the cytotoxicity of Eupalinolide O.

Signaling Pathway Affected by Eupalinolide Odot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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